4-azidobretylium tosylate
4-azidobretylium tosylate
Brand Name:
Vulcanchem
CAS No.:
105959-93-1
VCID:
VC0017821
InChI:
InChI=1S/C11H16BrN4.C7H8O3S/c1-4-16(2,3)8-9-5-6-10(14-15-13)7-11(9)12;1-6-2-4-7(5-3-6)11(8,9)10/h5-7H,4,8H2,1-3H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
SMILES:
CC[N+](C)(C)CC1=C(C=C(C=C1)N=[N+]=[N-])Br.CC1=CC=C(C=C1)S(=O)(=O)[O-]
Molecular Formula:
C18H23BrN4O3S
Molecular Weight:
455.4 g/mol
4-azidobretylium tosylate
CAS No.: 105959-93-1
Main Products
VCID: VC0017821
Molecular Formula: C18H23BrN4O3S
Molecular Weight: 455.4 g/mol
| CAS No. | 105959-93-1 |
|---|---|
| Product Name | 4-azidobretylium tosylate |
| Molecular Formula | C18H23BrN4O3S |
| Molecular Weight | 455.4 g/mol |
| IUPAC Name | (4-azido-2-bromophenyl)methyl-ethyl-dimethylazanium;4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C11H16BrN4.C7H8O3S/c1-4-16(2,3)8-9-5-6-10(14-15-13)7-11(9)12;1-6-2-4-7(5-3-6)11(8,9)10/h5-7H,4,8H2,1-3H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1 |
| Standard InChIKey | ODHLIFUZXVKFBM-UHFFFAOYSA-M |
| SMILES | CC[N+](C)(C)CC1=C(C=C(C=C1)N=[N+]=[N-])Br.CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| Canonical SMILES | CC[N+](C)(C)CC1=C(C=C(C=C1)N=[N+]=[N-])Br.CC1=CC=C(C=C1)S(=O)(=O)[O-] |
| Synonyms | 4-azido-2-bromo-N-ethyl-N,N-dimethylbenzenemethanaminium 4-methylbenzenesulfonate 4-azidobretylium tosylate |
| PubChem Compound | 147095 |
| Last Modified | Nov 11 2021 |
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